Cas no 167683-86-5 (5-Amino-4-bromo-3-methylpyrazole Hydrobromide)

• Product Name: 5-Amino-4-bromo-3-methylpyrazole Hydrobromide
• CAS No: 167683-86-5
• MF: C₄H₇Br₂N₃
• MW: 256.926478624344
• MDL: MFCD00053023
• CID: 92042
• PubChem ID: 329764744
• Update Time: 2025-06-08

5-Amino-4-bromo-3-methylpyrazole Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methyl-1H-pyrazol-5-amine hydrobromide
• BUTTPARK 48\04-71
• 3-METHYL-4-BROMO-5-AMINOPYRAZOLE HYDROBROMIDE
• 6-AMINO-3-BROMO-2-METHYLPYRAZOLE HYDROBROMIDE
• 5-Amino-4-bromo-3-methyl-1H-pyrazole hydrobromide
• 3-Amino-4-bromo-5-methyl-1H-pyrazole hydrobromide 3-Amino-4-bromo-5-methylpyrazole hydrobromide
• 5-Amino-4-bromo-3-methylpyrazole Hydrobromide
• 4-bromo-5-methyl-1H-pyrazol-3-amine,hydrobromide
• 3-Amino-4-bromo-5-methyl-1H-pyrazole hydrobromide
• 3-Amino-4-bromo-5-methylpyrazole hydrobromide
• 5-Amino-4-bromo-3-methylpyraole hydrobromide
• 4-BroMo-5-Methyl-1H-pyrazol-3-aMine HydrobroMide
• TS-03462
• AKOS015916680
• FT-0620000
• SCHEMBL5827353
• 4-Bromo-5-methyl-1H-pyrazol-3-amine--hydrogen bromide (1/1)
• DTXSID70380922
• 4-bromo-5-methyl-1H-pyrazol-3-amine;hydrobromide
• 5-Amino-4-bromo-3-methylpyrazole HBr
• UGCOULAJNKWOPX-UHFFFAOYSA-N
• D95541
• AC-16263
• A882227
• 5-AMINO-4-BROMO-3-METHYLPYRAZOLEHYDROBROMIDE
• MFCD00053023
• SR-01000632738-1
• J-010386
• BP-10723
• CCG-42765
• 1H-Pyrazol-3-amine, 4-bromo-5-methyl-, hydrobromide (1:1)
• 167683-86-5
• CS-W010179
• STR05124
• DB-010979
• 4-Bromo-5-methyl-1H-pyrazol-3-amine Hydrobromide;

• MDL： MFCD00053023
• Inchi： 1S/C4H6BrN3.BrH/c1-2-3(5)4(6)8-7-2;/h1H3,(H3,6,7,8);1H
• InChI Key： UGCOULAJNKWOPX-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NNC=1C.Br

Computed Properties

• Exact Mass: 254.90100
• Monoisotopic Mass: 254.901
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 54.7A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.838
• Melting Point: 166-180 °C
• Boiling Point: 337.9°Cat760mmHg
• Flash Point: 158.1°C
• Water Partition Coefficient: Soluble in water.
• PSA: 54.70000
• LogP: 2.60210

5-Amino-4-bromo-3-methylpyrazole Hydrobromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26-S36/37/39
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5-Amino-4-bromo-3-methylpyrazole Hydrobromide

Introduction to 5-Amino-4-bromo-3-methylpyrazole Hydrobromide (CAS No. 167683-86-5)

5-Amino-4-bromo-3-methylpyrazole Hydrobromide (CAS No. 167683-86-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring, an amino group, a bromine atom, and a methyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a common scaffold in many bioactive molecules. It is known for its ability to form hydrogen bonds and participate in π-π stacking interactions, which are crucial for binding to biological targets such as enzymes and receptors. The presence of the amino group in 5-Amino-4-bromo-3-methylpyrazole Hydrobromide enhances its basicity and solubility, making it more suitable for various pharmaceutical applications.

The bromine atom is another key feature of this compound. Bromine is a halogen that can significantly influence the electronic properties of the molecule, affecting its reactivity and selectivity. In medicinal chemistry, brominated compounds are often used as building blocks for the synthesis of more complex molecules with specific biological activities. The bromine atom in 5-Amino-4-bromo-3-methylpyrazole Hydrobromide can be readily substituted or modified, providing flexibility in the design of novel derivatives.

The methyl group attached to the pyrazole ring contributes to the overall hydrophobicity of the molecule. This property is important for improving the cell membrane permeability and bioavailability of the compound. Additionally, the methyl group can influence the conformational stability of the molecule, which can affect its binding affinity to target proteins.

In recent years, 5-Amino-4-bromo-3-methylpyrazole Hydrobromide has been studied extensively for its potential therapeutic applications. One area of interest is its use as an intermediate in the synthesis of antiviral agents. Research has shown that compounds derived from this scaffold exhibit potent antiviral activity against a range of viruses, including influenza and hepatitis C viruses. The ability to modulate viral replication through specific interactions with viral enzymes makes these compounds promising candidates for drug development.

Beyond antiviral applications, 5-Amino-4-bromo-3-methylpyrazole Hydrobromide has also been explored for its potential as an anticancer agent. Studies have demonstrated that derivatives of this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For example, some derivatives have been shown to inhibit the activity of protein kinases such as PI3K and mTOR, which are frequently dysregulated in cancer cells.

In addition to its therapeutic potential, 5-Amino-4-bromo-3-methylpyrazole Hydrobromide has been used as a tool compound in chemical biology research. Its ability to selectively bind to specific protein targets allows researchers to probe the function and regulation of these proteins in cellular contexts. This has led to new insights into disease mechanisms and potential therapeutic targets.

The synthesis of 5-Amino-4-bromo-3-methylpyrazole Hydrobromide typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate hydrazine with an α-haloketone or α-halocarboxylic acid derivative, followed by bromination and hydrobromination steps. Advances in synthetic methodologies have made it possible to produce this compound on a large scale with high purity and yield.

In conclusion, 5-Amino-4-bromo-3-methylpyrazole Hydrobromide (CAS No. 167683-86-5) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the development of novel bioactive molecules with diverse therapeutic potentials. Ongoing research continues to uncover new uses and derivatives of this compound, further highlighting its importance in modern drug discovery efforts.